The present endeavour is to evaluate numerically and experimentally the influence of friction stir welding (FSW) parameters on peak temperatures, microstructures and mechanical properties of AZ91 magnesium alloy joints. A full 3D finite element ABAQUS model was developed to simulate the temperature distribution along the joint line. Therefrom, a total of nine different parametric combinations were derived for experimentations. Important insights relating to the material flow patterns and grain morphologies observed while altering the processing parameters have been elaborated. The parametric influence on the peak temperatures, grain morphologies, intermittent phases, tensile strength, and hardness are discussed through several mechanisms. Remarkably, the specimens prepared with the highest tool rotation speeds exhibited superior properties owing to several strengthening mechanisms.

The synergetic effect of strontium (Sr) and rare earth elements (RE) on the corrosion properties of as-cast Mg–9Al–1Zn alloy were studied. Via the addition of 0.5 wt-% RE and 0.5 wt-% Sr (RE/Sr ratio of 1), a remarkable reduction in the corrosion rate of AZ91 was observed. The reason was found to be related to the decrement of the micro-galvanic corrosion by the modification of the β-Mg17Al12 phase (changing its morphology from semi-continuous to a more spheroid shape) and formation of proper amounts of Al11RE3 and Al4Sr intermetallics. However, the excess RE/Sr ratio impaired the corrosion resistance, which can be related to the micro-galvanic effect by excess amounts of Al11RE3 and Al4Sr intermetallics.

Carbon-based capsule nanomaterials were synthesised through gas-phase detonation using acetylene gas, oxygen, and pentacarbonyl iron. The resulting nanoparticles consisted of a thin layer of capsule-like amorphous carbon with a high specific surface area and strong adsorption capacity. The products exhibited good electromagnetic properties with good reflection loss and absorption capabilities in the frequency range 2–18 GHz. The effective response frequency band ranged from 10.12 to 11.30 GHz, and the reflection loss reached 10.94 dB at 10.96 GHz. The absorption mechanism was mainly owing to dielectric loss as no significant magnetic loss was observed. These nanomaterials have the potential to be used as a matrix for carrying other nanomaterials and for adjusting the impedance-matching of composite materials, thereby enhancing electromagnetic-wave absorption.

The influence of Ga and In on the microstructure and electrochemical performance of a Zn-Al alloy was investigated. It was found that the microstructure of the Zn-Al sacrificial anode can be significantly refined by Ga and In, but excess Ga or In leads to segregation. Electrochemical tests show that Zn-0.5Al-0.07 Ga and Zn-0.5Al-0.1In have the most negative OCPs, the corrosion products of which can easily flake off from the corroded surface, showing the good performance of cathodic protection. A small amount of Ga and In contribute to the corrosion of the Zn-Al alloy; however, excess Ga or In can improve the corrosion resistance of the alloy by refining the grains and making the surface of the oxide film form quickly.

The pulsed magnetic field melt treatment (PMMT) was applied in the direct chill (DC) casting of 6061 alloy billets with a diameter of 430 mm. The results indicated that the billet solidification structure was refined and homogenised. The grain size was reduced by 20.4% in the billet centre. Meanwhile, the PMMT can reduce the addition of grain refiner. The negative macrosegregation in the billet centre was reduced significantly. This can be attributed to the melt structure being changed by the energy of the pulsed magnetic field, which leads to the temperature of the melt variation and increased nucleation rate. This study may offer a promising method for the high-quality large-sized 6061 alloy billets preparation with less grain refiner.

ABSTRACTJoining of Ti and Fe-based alloys is challenging due to the formation of deleterious phases at the interface. Since fusion welding is unsuitable for the purpose, over the years, many solid-state welding techniques have been tried. This review provides a comparison of different solid-state joining methods used for Fe/Ti alloys with focus on the structural transformations in base materials, effect of process parameters on interface microstructure, its evolution and kinetics with thermal aging and structure–property correlation. Structural transformations in diffusion couples (near-equilibrium condition) are compared with those in weldments and a perspective is provided on the role of defects and alloying additions in enhancing/retarding reaction zone formation under both equilibrium and non-equilibrium conditions.

The effects of Cu and Sn additions on the precipitation hardening of Al-Mg-Si alloys were systematically studied by performance testing and microscopic characterisation. Sn addition can retard the onset of natural aging (NA), while after long-term NA, the NA hardening is enhanced. Although Cu and Sn can promote the NA hardening, the Cu and Sn combination addition results in NA hardness lower than the individual Cu addition. Compared with Sn, Cu addition is more efficient in promoting the artificial aging hardening of these alloys. Both of the Sn and Cu atoms can incorporate in the interior of the β′′ phase and produce disordered structure. The results are expected to provide new insight for designing new aluminium alloys for automotive application.

In this paper, three-dimensional carbon superstructures (CSSs) have been proposed through an effective method. Specifically, the hierarchical self-assembly of polyimide (PI) is followed by thermal annealing. Moreover, the structural evolution of PI under the various pyrolysis time was also comprehensively studied. It is noted that the as-prepared CSSs as anode composites for LIBs, especially CSS-5 h, exhibited extraordinary electrochemical properties, exhibiting a high reversible performance, great rate performance, and excellent cycling stability. As expected, the superior electrochemical capability can be ascribed to the synergistic effect of combining the nanoflower-like carbon superstructures with nitrogen contents. Such a method might encourage the inspirations to devise and obtain various heteroatom-modulated and hierarchical polymer-derived carbon composites for LIBs.

Laser melting deposition (LMD) was used to stimulate the columnar to equiaxed transition (CET) of Ti6Al4V grains by adding a few of nano-B4C particles. The results showed that the grains were gradually refined with the increase of B4C content. When the B4C content is 3 wt-%, the titanium matrix composite material of B4C and Ti6Al4V reached CET. Ti6Al4V and B4C happened in-situ reaction to form TiB and TiC reinforcements at high temperature, which not only precipitate at grain boundaries to limit grain growth but also act as nucleation to accelerate the non-spontaneous nucleation of β grains to achieve fine grain strengthening. It reveals the epitaxial growth mechanism of β grains at the deposition bottom, the transition pattern and CET mechanism of the interface structure in successive deposition layers.

ABSTRACTThe effects of graphene nanoplatelets added to pure Fe powders at different rates on microstructure, hardness and electrical conductivity were investigated. Prepared mixed powders were compressed at 700 MPa pressure and sintered at 1250°C. Densities of samples were measured Archimedes technique. Scanning electron microscope was used for microstructure investigations. The hardness was measured according to ASTM E384. Phase types, average crystallite size and dislocation density calculations in sintered samples were made. Electrical resistance measurements were made with the four-point probe measurement technique. Powder mixtures containing ≤5 wt-% graphene nanoplatelets were sintered into compact samples. The smallest grain size, highest dislocation density, highest hardness and electrical conductivity values were obtained in samples containing 2 wt-% of graphene nanoplatelets.